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Compound of Interest

Compound Name: Ethyl 2,3-butadienoate

Cat. No.: B078909

Essential Safety and Handling Guide for Ethyl 2,3-
butadienoate

This guide provides critical safety and logistical information for the handling and disposal of
Ethyl 2,3-butadienoate, tailored for researchers, scientists, and professionals in drug
development. The following procedural guidance is designed to ensure safe laboratory
operations and mitigate risks associated with this chemical.

Hazard Identification and Classification

Ethyl 2,3-butadienoate is classified as a flammable liquid and vapor.[1][2][3] It is crucial to
handle this substance with care, adhering to all precautionary statements to prevent ignition
and exposure.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapour[1][2][3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Ethyl 2,3-
butadienoate to minimize exposure and ensure personal safety.
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Protection Type Specification

Standard

Tightly fitting safety goggles

Eye/Face Protection o7 i
with side-shields[1]

EN 166 (EU) or NIOSH (US)[1]

Fire/flame resistant and
Skin Protection impervious clothing; chemical-

resistant gloves|[1]

EU Directive 89/686/EEC and
EN 374 for gloves|[1]

Full-face respirator if exposure
Respiratory Protection limits are exceeded or irritation

is experienced[1]

Use equipment tested and
approved under standards
such as NIOSH (US) or EN

14387 (EV)

Physical and Chemical Properties

Property Value

Molecular Formula C6H802[2]

Molecular Weight 112.13 g/mol [2]

Appearance Colorless to light yellow clear liquid[3][4]

Boiling Point 80 °C at 60 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 47 °C (116.6 °F) - closed cup

Refractive Index n20/D 1.46

Operational and Disposal Plans
Standard Handling Protocol

Adherence to a strict handling protocol is essential for the safe use of Ethyl 2,3-butadienoate

in a laboratory setting.

Preparation:

e Ensure a well-ventilated work area, preferably a chemical fume hood.
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Assemble all necessary PPE as specified above.

Keep the container tightly closed when not in use.[4][5]

Ground and bond the container and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

Procedure:

Carefully open the container.

Dispense the required amount of the chemical.

Tightly close the container immediately after use.

Conduct the experiment, ensuring that all equipment is properly set up and secure.
Post-Procedure:

o Decontaminate the work area.

» Properly dispose of any waste as outlined in the disposal plan.

e Wash hands thoroughly after handling.[1]
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Caption: Standard Operating Procedure for Handling Ethyl 2,3-butadienoate.
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Emergency and Spill Response

In the event of a spill or accidental release, immediate and appropriate action is required to
contain the situation and prevent harm.

Immediate Actions:

Evacuate non-essential personnel from the danger area.[6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Do not breathe vapors or aerosols.[6]

Containment and Cleanup:

Cover drains to prevent the chemical from entering them.[6]

Use a liquid-absorbent material (e.g., Chemizorb®) to take up the spill.[6]

Collect the absorbed material and place it in a suitable, labeled container for disposal.

Clean the affected area thoroughly.

First Aid Measures:

If Inhaled: Move the person to fresh air.[6]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[6]

e In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present
and easy to do.[6]

« |If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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